rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans
Overview
Description
Rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans, also known as RAC-2, is an organo-cyclic compound that has been studied for its potential applications in scientific research. This molecule is composed of a cyclopentane ring with an ethylamino substituent on the 2-position, and a trans-configured hydroxyl group on the 1-position. It has been used as a chiral resolving agent for the enantiomeric separation of various compounds, and has been studied for its potential as a drug for certain diseases.
Scientific Research Applications
Rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans has been used as a chiral resolving agent for the enantiomeric separation of various compounds. It has also been used to study the stereochemistry of certain compounds and to study the stereoselectivity of certain reactions. In addition, rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans has been studied for its potential as a drug for certain diseases, such as cancer and Alzheimer’s disease.
Mechanism of Action
Rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans acts as a chiral resolving agent by binding to the enantiomers of a compound and preventing them from interconverting. It also acts as a catalyst for certain reactions, such as the reaction of cyclopentanone with ethylenediamine in the presence of an acid catalyst.
Biochemical and Physiological Effects
rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans has been studied for its potential as a drug for certain diseases, such as cancer and Alzheimer’s disease. It has been shown to have anti-inflammatory and antioxidant properties, which could be beneficial in treating certain conditions. In addition, rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans has been shown to have the potential to inhibit the growth of certain cancer cells, although further research is needed to determine the exact mechanism by which this occurs.
Advantages and Limitations for Lab Experiments
The main advantage of using rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans in lab experiments is its ability to act as a chiral resolving agent, allowing for the enantiomeric separation of various compounds. In addition, rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans has the potential to act as a catalyst for certain reactions, making it a useful tool for studying the stereochemistry of certain compounds. However, there are some limitations to using rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans in lab experiments, such as the fact that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
Future research into rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans could focus on further exploring its potential as a drug for certain diseases, such as cancer and Alzheimer’s disease. In addition, research could be conducted to investigate the potential of rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans to act as a catalyst for certain reactions, as well as its potential to inhibit the growth of certain cancer cells. Furthermore, research could be conducted to investigate the potential of rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans to act as a chiral resolving agent for the enantiomeric separation of various compounds. Finally, research could be conducted to investigate the potential of rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans to be used as an additive in certain industrial processes, such as the production of pharmaceuticals.
Synthesis Methods
Rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans can be synthesized in several ways, the most common of which is the reaction of cyclopentanone with ethylenediamine in the presence of an acid catalyst. This reaction produces a cyclopentanol intermediate that can be further reacted with hydrogen chloride to produce the desired rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans. Other methods of synthesis include the reaction of cyclopentanone with ethylenediamine in the presence of an acid catalyst, or the reaction of cyclopentanone with ethylenediamine and an acid catalyst in the presence of a Lewis acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans involves the conversion of a cyclopentanone derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopentanone", "Ethylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with ethylamine in the presence of sodium borohydride to form rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol.", "Step 2: The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of the compound.", "Step 3: The hydrochloride salt is then treated with sodium hydroxide to form the free base of the compound.", "Step 4: The free base is then dissolved in methanol and acetic acid, and sodium acetate is added to the solution to form the trans isomer of the compound.", "Step 5: The resulting product is then isolated and purified through recrystallization from water." ] } | |
CAS RN |
1845825-51-5 |
Product Name |
rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans |
Molecular Formula |
C7H15NO |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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